Cas no 91003-86-0 (2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE)

• Product Name: 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE
• CAS No: 91003-86-0
• MF: C₉H₁₂Cl₃N₃
• MW: 268.570678710938
• MDL: MFCD26959550
• CID: 799103
• PubChem ID: 44118368
• Update Time: 2025-05-19

2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE
• 2-(5-Chloro-1H-benzimidazol-2-yl)ethanamine
• 2-AMINOETHYL-5(6)-CHLORO-BENZIMIDAZOLE
• [2-(5-CHLORO-1H-BENZIMIDAZOL-2-YL)ETHYL]AMINE DIHYDROCHLORIDE
• 2-(5-CHLORO-1H-BENZIMIDAZOL-2-YL)ETHANAMINE DIHYDROCHLORIDE
• 2-(5-CHLORO-1H-BENZIMIDAZOL-2-YL)ETHYL]AMINE DIHYDROCHLORIDE
• 2-(5-Chloro-1H-benzo[d]imidazol-2-yl)ethanamine dihydrochloride
• 7-CHLOROGRAMINE
• 2-(5-Chloro-1H-benzo[d]imidazol-2-yl)ethanaminedihydrochloride
• 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE DIHYDROCHLORIDE
• AT24189
• CS-0208084
• 2-(5-Chloro-1H-1,3-Benzodiazol-2-Yl)Ethan-1-Amine Dihydrochloride
• 2-(6-CHLORO-1H-BENZO[D]IMIDAZOL-2-YL)ETHAN-1-AMINE 2HCL
• AC-13808
• 91003-86-0
• MFCD03419439
• [2-(6-Chloro-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
• 2-(5-CHLORO-1H-BENZO[D]IMIDAZOL-2-YL)ETHAN-1-AMINE 2HCL
• MFCD26959550
• AT24191
• Z2106588492
• 2-(6-chloro-1H-benzimidazol-2-yl)ethanamine;dihydrochloride
• SCHEMBL522539
• EN300-762889
• AKOS015961417
• 2-(5-chloro-1H-benzo[d]imidazol-2-yl)ethan-1-amine dihydrochloride
• 2-(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)ETHANAMINE DIHYDROCHLORIDE

• MDL： MFCD26959550
• Inchi： 1S/C9H10ClN3.2ClH/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11;;/h1-2,5H,3-4,11H2,(H,12,13);2*1H
• InChI Key： SEOYUNGLAMIHQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCN)=N2.Cl.Cl

Computed Properties

• Exact Mass: 231.03300
• Monoisotopic Mass: 267.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Boiling Point: 469.6°Cat760mmHg
• Flash Point: 237.8°C
• PSA: 54.70000
• LogP: 3.21980

2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE

2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE (CAS No. 91003-86-0): An Overview of Its Properties and Applications

2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE (CAS No. 91003-86-0) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical research, and materials science. This compound, often referred to by its IUPAC name, is a derivative of benzimidazole, a heterocyclic aromatic organic compound. The presence of the chloro substituent and the ethylamine group imparts unique chemical and biological properties that make it an intriguing subject of study.

The chemical structure of 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE consists of a benzimidazole ring with a chlorine atom at the 5-position and an ethylamine group attached to the 2-position. This specific arrangement contributes to its stability and reactivity, making it suitable for a wide range of applications. The compound is typically synthesized through multi-step processes involving the reaction of appropriate precursors under controlled conditions.

In the realm of pharmaceutical research, 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE has shown promise as a lead compound for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE has also been investigated for its use in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and luminescent materials. These materials have potential applications in electronic devices, sensors, and optical technologies.

The synthesis and characterization of 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE have been extensively studied to optimize its production and enhance its purity. Various synthetic routes have been reported, including those involving nucleophilic substitution reactions and coupling reactions. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to confirm the structure and purity of the final product.

In terms of safety and handling, it is important to note that while 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The environmental impact of 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on ecosystems. Ensuring that the compound is used responsibly and disposed of safely is crucial for minimizing any adverse environmental impacts.

In conclusion, 2-(5-CHLORO-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE (CAS No. 91003-86-0) is a multifaceted compound with significant potential in pharmaceuticals, chemical research, and materials science. Its unique chemical structure and properties make it an important subject of ongoing research, with promising applications in various fields. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.